N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H17N3O/c1-4-11-7-5-6-10(2)13(11)16-14(18)12-8-9-15-17(12)3/h5-9H,4H2,1-3H3,(H,16,18)
• InChI Key: MUFCDSCQKORZKQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC=NN2C)C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in a variety of physiological processes, including glucose and lipid metabolism, autophagy, and cell proliferation. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders, cancer, and neurodegenerative diseases.

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide activates AMPK by binding to the γ-subunit of the enzyme. This leads to conformational changes that increase the activity of the enzyme. AMPK activation results in the phosphorylation of downstream targets involved in energy metabolism, such as acetyl-CoA carboxylase and glucose transporter 4. This compound also activates the autophagy pathway by inhibiting the mTORC1 complex, which is a negative regulator of autophagy.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, depending on the cell type and disease model. In general, this compound increases glucose uptake and utilization, reduces hepatic glucose production, and improves lipid metabolism. It also inhibits cell proliferation and induces apoptosis in cancer cells. In neurodegenerative diseases, this compound promotes autophagy and reduces neuroinflammation.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and has a well-defined mechanism of action. It is also commercially available and has been extensively studied in vitro and in vivo. However, this compound has some limitations. It is not a specific activator of AMPK, as it can also activate other kinases. It also has limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide. One area of interest is the development of more specific AMPK activators that do not have off-target effects. Another area of interest is the use of this compound in combination with other drugs for the treatment of metabolic disorders, cancer, and neurodegenerative diseases. The potential use of this compound as a chemopreventive agent in humans also warrants further investigation. Finally, the effects of this compound on other physiological processes, such as inflammation and aging, should be explored.

Synthesis Methods

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide can be synthesized using a multistep organic synthesis approach. The synthesis involves the condensation of 2-ethyl-6-methylphenyl hydrazine with 2-bromoacetophenone to form the intermediate product, which is then reacted with methyl isocyanate to yield the final product, this compound.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. In metabolic disorders, this compound has been shown to improve glucose uptake and insulin sensitivity in adipocytes and skeletal muscle cells. It has also been shown to reduce hepatic glucose production and improve lipid metabolism in animal models of diabetes and obesity.
In cancer, this compound has been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines. It has also been shown to sensitize cancer cells to chemotherapy and radiotherapy. This compound has potential as a chemopreventive agent, as it has been shown to inhibit the growth of preneoplastic lesions in animal models of colon cancer.
In neurodegenerative diseases, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to promote autophagy, which is important for the clearance of misfolded proteins that contribute to neurodegeneration.